Cas no 53594-71-1 (Pentanedioic acid, mono(1-methylethyl) ester)
53594-71-1 structure
Product Name:Pentanedioic acid, mono(1-methylethyl) ester
CAS No:53594-71-1
MF:C8H13O4
MW:173.186423063278
CID:356896
PubChem ID:71365143
Update Time:2025-04-19
Pentanedioic acid, mono(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, mono(1-methylethyl) ester
- 5-oxo-5-propan-2-yloxypentanoate
- 5-Oxo-5-[(propan-2-yl)oxy]pentanoate
- DTXSID60788574
- 53594-71-1
-
- Inchi: 1S/C8H14O4/c1-6(2)12-8(11)5-3-4-7(9)10/h6H,3-5H2,1-2H3,(H,9,10)/p-1
- InChI Key: WLLKMXDVHBTBDU-UHFFFAOYSA-M
- SMILES: O(C(CCCC(=O)[O-])=O)C(C)C
Computed Properties
- Exact Mass: 173.08139
- Monoisotopic Mass: 173.08138389g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.43
Pentanedioic acid, mono(1-methylethyl) ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
53594-71-1 (Pentanedioic acid, mono(1-methylethyl) ester) Related Products
- 108-29-2(gamma-Valerolactone)
- 110-38-3(Ethyl decanoate)
- 104-50-7(4-Octanolide)
- 104-67-6(4-Undecanolide)
- 106-32-1(Ethyl n-Caprylate)
- 123-29-5(Ethyl nonanoate)
- 104-61-0(rac-γ-Nonanolactone)
- 106-02-5(ω-Pentadecalactone)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
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